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Compound of Interest

Compound Name: Potassium sodium sulfate

Cat. No.: B096148

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental properties of
potassium sodium sulfate (KNaSOa), a double salt with relevance in materials science and
pharmaceutical applications. This document details its chemical and physical characteristics,
crystal structure, thermodynamic properties, and methods for its synthesis and analysis.

Chemical and Physical Properties

Potassium sodium sulfate is an inorganic compound with the chemical formula KNaSOa.[1] It
is also known by other names such as potassium sodium sulphate.[1] The compound is a
white, crystalline solid.

Tabulated Physical and Chemical Properties

The following tables summarize the key quantitative properties of potassium sodium sulfate
and its constituent salts, potassium sulfate (K2SO4) and sodium sulfate (NazS0Oa), for
comparative analysis. Data for the double salt is often reported for the naturally occurring
mineral aphthitalite or glaserite, which has a general formula of (K,Na)sNa(SOa4)2 and can be
close in composition to KNaSOa.[2][3]
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Potassium Sodium Sulfate

Property Source
(KNaSOa)
CAS Number 16800-24-1 [1]
Molecular Formula KNaO4S [1]
Molecular Weight 158.15 g/mol [1]
Appearance White crystalline solid
Crystal System Trigonal [2][3]
Space Group P3ml [2][4]
) 2.656 - 2.71 g/cm3 (measured
Density o [2][3]
for aphthitalite)
) nw = 1.487 - 1.491, ne = 1.492
Refractive Index o [3]
- 1.499 (for aphthitalite)
Hardness (Mohs) 3 (for aphthitalite) [2][3]

Potassium Sulfate Sodium Sulfate

Property Source
(K2S0a4) (Naz2S0a4)
Molecular Weight 174.26 g/mol 142.04 g/mol [5]
Melting Point 1067 °C 884 °C [5]
Boiling Point 1689 °C 1429 °C [5]
Density 2.66 g/cm?3 2.664 g/cm3 [5]
o 28.1 g/100 mL at 25
Solubility in water 12 g/100 mL at 25 °C [6]

°C

Crystal Structure and Phase Transitions

Potassium sodium sulfate crystallizes in the trigonal system, with the space group P3m1.[2]

[4] The crystal structure is built upon a framework of sulfate tetrahedra, with potassium and
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sodium cations occupying specific sites within the lattice. The mineral form, aphthitalite, is
isostructural with other compounds of the AsB(X0Oa4)2 type.

The stability and formation of potassium sodium sulfate are best understood in the context of
the sodium sulfate-potassium sulfate binary phase diagram. At high temperatures, Na2SO4 and
K2S0a4 form a complete series of solid solutions. As the temperature decreases, these solid
solutions can decompose, leading to the formation of intermediate compounds, including the
double salt KNaSOa.

Below is a conceptual representation of the relationship between the individual salts and the
double salt formation.

Conceptual Formation of Potassium Sodium Sulfate

Potassium Sulfate (K2S0Oa4) Sodium Sulfate (Na2S0Oa)
High Temperature/ igh Temperature/
Aqueous Solution Aqueous Solution

Potassium Sodium Sulfate (KNaSOa)

Click to download full resolution via product page

Conceptual formation pathway of potassium sodium sulfate.

Thermodynamic Properties

While comprehensive thermodynamic data for pure potassium sodium sulfate (KNaSOa) is
not readily available in the literature, the properties of its constituent salts are well-
characterized. The following tables provide the standard enthalpy of formation, standard molar
entropy, and molar heat capacity for potassium sulfate and sodium sulfate.

Potassium Sulfate (K2SOa)
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Thermodynamic

Value Units Source
Property
Standard Enthalpy of
Formation (AfH°®) -1437.71 kJ/mol [7]
(solid)
Standard Molar
_ 175.4 J/mol-K [8]
Entropy (S°) (solid)
Molar Heat Capacity
_ 131.3 J/mol-K [8]
(Cp) (solid)
Sodium Sulfate (Na2S0a)
Thermodynamic .
Value Units Source
Property
Standard Enthalpy of
Formation (AfH®) -1387.1 kJ/mol [9]
(solid)
Standard Molar
_ 149.6 J/mol-K [9]
Entropy (S°) (solid)
Molar Heat Capacity
128.2 J/mol-K [9]

(Cp) (solid)

Experimental Protocols
Synthesis of Potassium Sodium Sulfate

Method 1: Synthesis from Aqueous Solution

This method is based on the reaction of potassium chloride and sodium sulfate in an aqueous

solution, often leading to the precipitation of glaserite (aphthitalite), a double salt of potassium

and sodium sulfate.

e Materials: Potassium chloride (KCl), Sodium sulfate (Na2S0a4), deionized water.
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e Procedure:

o Prepare separate saturated solutions of potassium chloride and sodium sulfate in
deionized water at a specific temperature (e.g., 25 °C).

o Mix the solutions in a stoichiometric ratio (e.g., 3:1 molar ratio of K2SOa4 to Na=SOa for the
formation of KsNa(S0Oa4)z2).

o Allow the mixed solution to slowly evaporate at a constant temperature.
o Crystals of potassium sodium sulfate will precipitate out of the solution.

o Collect the crystals by filtration, wash with a small amount of cold deionized water, and dry
in an oven at a low temperature (e.g., 50 °C).

Method 2: Mechanical Alloying
This solid-state synthesis method involves the high-energy milling of the precursor salts.

e Materials: Anhydrous potassium sulfate (K2SOa4) powder, Anhydrous sodium sulfate
(Naz2S0a) powder.

e Procedure:

o Mix the K2SO4 and Naz2SOa4 powders in the desired molar ratio (e.g., 1:1 for KNaSOa or
3:1 for KsNa(S0a)z2).

o Place the powder mixture into a high-energy planetary ball mill.

o Mill the powders for a specified duration (e.g., several hours) at a set rotational speed. The
milling process induces a solid-state reaction to form the double salt.

o The resulting nanocrystalline powder of potassium sodium sulfate can be collected for

analysis.
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Workflow for Synthesis of Potassium Sodium Sulfate
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Experimental workflows for the synthesis of potassium sodium sulfate.

Characterization Methods
X-Ray Diffraction (XRD)
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XRD is used to identify the crystalline phases and determine the crystal structure of the
synthesized material.

e Instrument: Powder X-ray diffractometer.

o Sample Preparation: A small amount of the powdered sample is placed onto a sample
holder.

e Typical Parameters:
o X-ray source: Cu Ka radiation (A = 1.5406 A).
o Scan range (20): 10-80 degrees.
o Scan speed: 2 degrees/minute.

e Analysis: The resulting diffraction pattern is compared with standard diffraction patterns from
databases (e.g., JCPDS) to confirm the formation of potassium sodium sulfate and to
identify any impurities.

Thermal Analysis (DSC/TGA)

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are used to
study the thermal stability and phase transitions of the material.

¢ Instrument: DSC/TGA analyzer.

o Sample Preparation: A small, accurately weighed amount of the sample is placed in an
aluminum or platinum pan.

o Typical Parameters:
o Temperature range: Ambient to 1000 °C.
o Heating rate: 10 °C/minute.

o Atmosphere: Inert (e.g., nitrogen) or oxidizing (e.g., air).
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e Analysis: TGA measures changes in mass with temperature, indicating decomposition or
dehydration. DSC measures the heat flow to or from the sample, revealing phase transitions
(e.g., melting, solid-solid transitions).

Relevance to Drug Development

The primary application of potassium sodium sulfate in the pharmaceutical field is as a
component of osmotic laxative solutions used for bowel cleansing prior to colonoscopies and
other medical procedures requiring a clean colon.[2][4][10][11]

Mechanism of Action

When ingested, potassium sodium sulfate, in combination with other sulfates like sodium
sulfate and magnesium sulfate, acts as an osmotic agent.[12] These salts are poorly absorbed
in the gastrointestinal tract. Consequently, they create a hypertonic environment within the
intestinal lumen, drawing a large volume of water into the colon through osmosis. This influx of
water leads to distension of the colon, increased peristalsis, and ultimately, the rapid
evacuation of bowel contents.
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Mechanism of Action of Potassium Sodium Sulfate as an Osmotic Laxative
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Signaling pathway for osmotic laxative action.

Clinical Use

Potassium sodium sulfate is typically a component of a multi-salt solution. A common
administration protocol involves a split-dose regimen, where the patient consumes a portion of
the solution the evening before the procedure and the remaining portion on the morning of the
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procedure.[4][10] This approach has been shown to be effective in achieving adequate bowel
cleansing for diagnostic visualization.

Conclusion

Potassium sodium sulfate is a well-defined inorganic double salt with established chemical
and physical properties. While its primary industrial applications are in areas such as fertilizers,
its role as an osmotic agent in pharmaceutical preparations for bowel cleansing is of significant
interest to drug development professionals. A thorough understanding of its fundamental
properties, including its crystal structure, thermal behavior, and synthesis methods, is essential
for its effective and safe application in this context. Further research to fully elucidate the
thermodynamic properties of the pure double salt would be beneficial for more precise
modeling and process optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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potassium-sodium-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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